Cas no 302582-47-4 (3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-ol)

• Product name: 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-ol
• CAS No: 302582-47-4
• MF: C₁₁H₉N₂OF₃
• MW: 242.197
• CID: 3060027
• PubChem ID: 1093009

3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-ol
• AKOS000313220
• 302582-47-4
• STK400011
• AKOS000312954
• 3-Methyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-ol
• SCHEMBL4338425
• ZOZBHANUXDXBIN-UHFFFAOYSA-N
• SR-01000365956
• Enamine_001113
• STK350646
• SCHEMBL5310598
• IMRSZPUONDXNAB-UHFFFAOYSA-N
• SR-01000365956-1
• 5-Methyl-2-(3-(trifluoromethyl)phenyl)-1,2-dihydro-3H-pyrazol-3-one
• HMS1397C13
• 55347-03-0
• 5-methyl-2-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-one
• 5-methyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3H-pyrazol-3-one
• 5-methyl-2-[3-(trifluoromethyl)phenyl]pyrazol-3-ol

• Inchi： InChI=1S/C11H9F3N2O/c1-7-5-10(17)16(15-7)9-4-2-3-8(6-9)11(12,13)14/h2-6,15H,1H3
• InChI Key： ZOZBHANUXDXBIN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 242.06669740Da
• Monoisotopic Mass: 242.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų